Cas no 1261234-98-3 ((R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol)

• Product Name: (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol
• CAS No: 1261234-98-3
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• CID: 2164763
• Update Time: 2025-06-15

(R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3,4-dichloro-benzyl)-pyrrolidin-3-ol
• (R)-1-(3,4-Dichlorobenzyl)pyrrolidin-3-ol
• (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol

• Inchi： 1S/C11H13Cl2NO/c12-10-2-1-8(5-11(10)13)6-14-4-3-9(15)7-14/h1-2,5,9,15H,3-4,6-7H2/t9-/m1/s1
• InChI Key： NAPPFWAXGCBELF-SECBINFHSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CC[C@H](C1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 352.1±42.0 °C at 760 mmHg
• Flash Point: 166.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol

Comprehensive Overview of (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol (CAS No. 1261234-98-3)

The compound (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol, identified by its CAS No. 1261234-98-3, is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. This molecule features a 3,4-dichlorobenzyl group attached to a pyrrolidin-3-ol scaffold, which is known for its versatility in drug design. The stereochemistry at the (R)-position plays a critical role in its biological activity, making it a subject of interest for researchers exploring enantioselective synthesis and therapeutic applications.

In recent years, the demand for chiral building blocks like (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol has surged due to their utility in developing central nervous system (CNS) therapeutics and GPCR-targeted drugs. The 3,4-dichloro substitution on the benzyl ring enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neurodegenerative disease research. This aligns with trending searches such as "chiral intermediates for Parkinson's disease" and "GPCR modulators in drug discovery," reflecting the compound's relevance in contemporary medicinal chemistry.

From a synthetic perspective, CAS No. 1261234-98-3 exemplifies the growing importance of asymmetric catalysis in industrial-scale production. Its pyrrolidine core is frequently employed in organocatalysis, a field gaining traction in green chemistry discussions. Notably, the hydroxyl group at the 3-position allows for further functionalization, addressing common search queries like "how to modify pyrrolidine alcohols for drug delivery" or "strategies for chiral amine derivatization."

The pharmacological profile of (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol remains under investigation, but preliminary studies suggest interactions with adrenergic and dopaminergic receptors. These findings resonate with popular inquiries about "novel dopamine receptor ligands" and "precision medicine approaches for CNS disorders." Researchers are particularly intrigued by its potential as a sigma-1 receptor modulator, a target implicated in neuroprotection and pain management—topics frequently explored in AI-driven literature reviews.

Quality control of CAS No. 1261234-98-3 requires advanced analytical techniques such as chiral HPLC and NMR spectroscopy, reflecting industry standards for enantiomeric purity. This aspect connects with frequently searched terms like "HPLC methods for chiral separation" and "NMR characterization of pyrrolidine derivatives." The compound's stability under various pH conditions—another trending topic in formulation science—makes it suitable for diverse drug delivery systems.

In conclusion, (R)-1-(3,4-Dichloro-benzyl)-pyrrolidin-3-ol represents a multifaceted tool for drug discovery, bridging synthetic chemistry and therapeutic innovation. Its structural features address several current research priorities, from enantioselective synthesis to targeted CNS drug development, making it a valuable subject for both academic and industrial investigations.